1-(1-Methyl-1H-indol-7-yl)ethanone

• IUPAC Name: 1-(1-methylindol-7-yl)ethanone
• InChI: InChI=1S/C11H11NO/c1-8(13)10-5-3-4-9-6-7-12(2)11(9)10/h3-7H,1-2H3
• InChI Key: XMJJWHPXKCRESE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC2=C1N(C=C2)C
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• CAS No.: 1337880-87-1

Description

“1-(1-Methyl-1H-indol-7-yl)ethanone” is a chemical compound with the molecular formula C11H11NO. It has a molecular weight of 173.21 g/mol. This compound is sold by Sigma-Aldrich as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string CC(=O)c1cn(C)c2ccccc12. The InChI representation is 1S/C11H11NO/c1-8(13)10-7-12(2)11-6-4-3-5-9(10)11/h3-7H,1-2H3.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 173.21 g/mol. The compound has a XLogP3 value of 1.9, indicating its lipophilicity. It has no hydrogen bond donors and one hydrogen bond acceptor.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. 2 according to the GHS classification. The hazard statements include H301 - H319. The precautionary statements include P301 + P310 - P305 + P351 + P338.

Mechanism of Action

Target of Action

This compound is a unique chemical provided to early discovery researchers

Mode of Action

The interaction of this compound with its potential targets and the resulting changes are areas of ongoing research .

Biochemical Pathways

As a unique chemical, it may interact with various biochemical pathways, leading to downstream effects that are currently under investigation .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

As a unique chemical, it may have diverse effects on cellular functions, which are currently being explored .

Biochemical Analysis

Biochemical Properties

Indole derivatives are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions depends on the specific structure of the indole derivative and the biomolecule it interacts with.

Cellular Effects

Indole derivatives can influence cell function in various ways, including impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Indole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .